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Compound of Interest

Compound Name: RhB-PBP10 (TFA)

Cat. No.: B15136809 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction

RhB-PBP10 (TFA) is a synthetic, cell-permeable decapeptide that has garnered significant

interest in the scientific community for its diverse biological activities. Labeled with rhodamine B

(RhB) at its N-terminus for visualization, this peptide is a potent and selective antagonist of the

Formyl Peptide Receptor 2 (FPR2), a key player in inflammatory and immune responses.

Beyond its receptor antagonism, RhB-PBP10 exhibits direct antimicrobial properties against a

range of bacteria and antiviral effects against influenza viruses. This technical guide provides a

comprehensive overview of the sequence, function, and experimental applications of RhB-
PBP10 (TFA), tailored for researchers and professionals in drug development.

Peptide Sequence and Physicochemical Properties
The amino acid sequence of RhB-PBP10 is derived from the phosphatidylinositol 4,5-

bisphosphate (PIP2) binding site of human plasma gelsolin. The "(TFA)" designation indicates

that trifluoroacetic acid was used as a counter-ion during peptide purification, a common

practice in peptide synthesis.

Sequence: RhB-Gln-Arg-Leu-Phe-Gln-Val-Lys-Gly-Arg-Arg-OH One-Letter Code: RhB-

QRLFQVKGRR-OH Molecular Formula:
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C\u2088\u2084H\u2081\u2082\u2086N\u2082\u2084O\u2081\u2085 Molecular Weight: 1712.1

g/mol

Core Function: Selective FPR2 Antagonism
The primary and most well-characterized function of RhB-PBP10 is its selective inhibition of

Formyl Peptide Receptor 2 (FPR2) over Formyl Peptide Receptor 1 (FPR1).[1] FPR2 is a G

protein-coupled receptor involved in a wide array of physiological and pathological processes,

including inflammation, host defense, and tissue repair.

Signaling Pathway
RhB-PBP10 exerts its antagonistic effects by binding to FPR2, thereby preventing the binding

of natural agonists and subsequent downstream signaling. This inhibition disrupts key cellular

responses mediated by FPR2 activation.
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1. Resin Swelling

2. Fmoc Deprotection
(Piperidine in DMF)

3. Amino Acid Coupling
(HATU/HOAt Activation)

4. Washing

Repeat Steps 2-4
for each amino acid

5. N-terminal Rhodamine B Labeling

6. Cleavage from Resin
(TFA cocktail)

7. HPLC Purification

8. Mass Spectrometry
Characterization

 

1. Cell Treatment
(Agonist +/- PBP10)

2. Cell Lysis

3. Protein Quantification

4. SDS-PAGE

5. Transfer to Membrane

6. Blocking

7. Primary Antibody Incubation
(anti-pERK, anti-ERK)

8. Secondary Antibody Incubation

9. Detection

10. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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